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Compound of Interest

Compound Name: (25RS)-26-Hydroxycholesterol-d4

Cat. No.: B12407602

Get Quote

(25RS)-26-Hydroxycholesterol-d4 is a deuterated form of 26-hydroxycholesterol, an

important oxysterol involved in cholesterol homeostasis and bile acid synthesis. Its primary

application in research is as a highly reliable internal standard for the accurate quantification of

endogenous 26-hydroxycholesterol and other related oxysterols in biological matrices using

mass spectrometry. This technical guide provides an in-depth overview of its chemical

structure, properties, synthesis, and applications for researchers, scientists, and drug

development professionals.

Chemical Structure and Properties
(25RS)-26-Hydroxycholesterol-d4 is a synthetic cholesterol derivative where four hydrogen

atoms have been replaced by deuterium. This isotopic labeling provides a distinct mass

difference from its endogenous counterpart, allowing for its use as an internal standard in mass

spectrometry-based analytical methods.

Table 1: Chemical and Physical Properties of (25RS)-26-Hydroxycholesterol-d4
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Property Value Source

Chemical Name

(3S,8S,9S,10R,13R,14S,17R)-

10,13-dimethyl-17-

[(2R)-5,5,7,7-tetradeuterio-7-

hydroxy-6-methylheptan-2-

yl]-2,3,4,7,8,9,11,12,14,15,16,

17-dodecahydro-1H-

cyclopenta[a]phenanthren-3-ol

[1]

Molecular Formula C₂₇D₄H₄₂O₂ [2]

Molecular Weight 406.68 g/mol [3][4]

CAS Number

Not available for the

deuterated form. The

unlabeled form is 13095-61-9.

[3][5]

Appearance Crystalline solid [6]

Solubility

Soluble in organic solvents

such as ethanol and

dimethylformamide (DMF).

Sparingly soluble in aqueous

buffers.

[6]

Storage Conditions Store refrigerated at -20°C. [3][5]

Stability

Stable under recommended

storage conditions. Should be

re-analyzed for chemical purity

after three years.

[3][5]

Isotopic Purity Typically ≥98 atom % D [3]

Synthesis
The synthesis of (25RS)-26-Hydroxycholesterol-d4 is not extensively detailed in a single

source but can be inferred from the established synthesis of its unlabeled counterpart and

general methods for deuterium labeling of steroids. A common starting material for the

synthesis of 26-hydroxycholesterol is diosgenin.[7][8][9] The introduction of deuterium can be

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2246606/
https://www.researchgate.net/publication/351555240_Long-term_stability_study_and_evaluation_of_intact_steroid_conjugate_ratios_after_the_administration_of_endogenous_steroids
https://pmc.ncbi.nlm.nih.gov/articles/PMC332935/
https://hmdb.ca/metabolites/HMDB0243573
https://pmc.ncbi.nlm.nih.gov/articles/PMC332935/
https://www.cdnisotopes.com/npvc/25rs-26-hydroxycholesterol-24-24-26-26-d4-10012
https://cdn.caymanchem.com/cdn/insert/11097.pdf
https://cdn.caymanchem.com/cdn/insert/11097.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC332935/
https://www.cdnisotopes.com/npvc/25rs-26-hydroxycholesterol-24-24-26-26-d4-10012
https://pmc.ncbi.nlm.nih.gov/articles/PMC332935/
https://www.cdnisotopes.com/npvc/25rs-26-hydroxycholesterol-24-24-26-26-d4-10012
https://pmc.ncbi.nlm.nih.gov/articles/PMC332935/
https://www.benchchem.com/product/b12407602/docs?utm_src=pdf-body#25rs-26-hydroxycholesterol-d4-a-technical-guide-for-researchers
https://pmc.ncbi.nlm.nih.gov/articles/PMC6996149/
https://pubmed.ncbi.nlm.nih.gov/12441189/
https://www.researchgate.net/figure/Metabolic-pathway-for-the-biosynthesis-of-the-primary-bile-acids-in-the-classic-or_fig1_6156519
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


achieved during the synthesis process, for instance, through a modified Clemmensen

reduction, which allows for the incorporation of deuterium into the side chain.[10]

Representative Synthetic Workflow

Diosgenin Furostene Diol DerivativeSpiroketal Opening Deuterated Intermediate

Modified Clemmensen Reduction
(with deuterated reagents) (25RS)-26-Hydroxycholesterol-d4

Further synthetic steps
(e.g., deoxygenation, deprotection)

Click to download full resolution via product page

Caption: General synthetic workflow for (25RS)-26-Hydroxycholesterol-d4.

Experimental Protocols
General Protocol for Quantification of 26-
Hydroxycholesterol using (25RS)-26-
Hydroxycholesterol-d4 as an Internal Standard by LC-
MS/MS
This protocol provides a general framework for the analysis of 26-hydroxycholesterol in plasma.

Optimization will be required for specific instrumentation and matrices.

1. Sample Preparation:

Materials:

Plasma samples

(25RS)-26-Hydroxycholesterol-d4 internal standard solution (in ethanol)

Antioxidant solution (e.g., butylated hydroxytoluene (BHT) in ethanol)

Ice-cold acetone or acetonitrile for protein precipitation

Solvents for solid-phase extraction (SPE) if required (e.g., hexane, ethyl acetate)

Procedure:
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To a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

Add 10 µL of the antioxidant solution to prevent auto-oxidation of cholesterol and its

metabolites.

Spike the sample with a known amount of (25RS)-26-Hydroxycholesterol-d4 internal

standard solution.

Add 500 µL of ice-cold acetone or acetonitrile to precipitate proteins. Vortex vigorously.

Incubate at -20°C for 20 minutes to enhance protein precipitation.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube.

Dry the supernatant under a gentle stream of nitrogen.

Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Experimental Workflow for Sample Preparation
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Caption: Workflow for plasma sample preparation for oxysterol analysis.

2. LC-MS/MS Parameters:

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is commonly used.
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Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile/Methanol (1:1, v/v) with 0.1% formic acid.

Gradient: A suitable gradient from a lower to a higher percentage of mobile phase B to

elute the analytes.

Flow Rate: Typically 0.3-0.5 mL/min.

Column Temperature: 40°C.

Mass Spectrometry (MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: These need to be optimized for the specific instrument. Representative

transitions are:

26-Hydroxycholesterol (unlabeled): Precursor ion [M+H-H₂O]⁺ → Product ion

(25RS)-26-Hydroxycholesterol-d4: Precursor ion [M+H-H₂O]⁺ → Product ion (with a

+4 Da shift from the unlabeled precursor).

Table 2: Representative MRM Transitions

Analyte Precursor Ion (m/z) Product Ion (m/z)

26-Hydroxycholesterol 385.3 (Instrument dependent)

(25RS)-26-Hydroxycholesterol-

d4
389.3 (Instrument dependent)

Signaling and Metabolic Pathways
(25RS)-26-Hydroxycholesterol-d4 itself is not biologically active in the same way as its

endogenous counterpart. However, understanding the pathways of unlabeled 26-
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hydroxycholesterol is crucial for interpreting the results of quantitative studies using the

deuterated standard.

Bile Acid Synthesis Pathway
26-Hydroxycholesterol is a key intermediate in the "acidic" or "alternative" pathway of bile acid

synthesis.[7] This pathway is initiated by the mitochondrial enzyme sterol 27-hydroxylase

(CYP27A1), which hydroxylates cholesterol at the C26 position.[1][7] The resulting 26-

hydroxycholesterol is then further metabolized in the liver to form primary bile acids, cholic acid

and chenodeoxycholic acid.

Cholesterol

(25R)-26-Hydroxycholesterol

CYP27A1

3β-Hydroxy-5-cholestenoic acid

CYP27A1

Primary Bile Acids
(Cholic Acid, Chenodeoxycholic Acid)

Multiple Steps
(in Liver)
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Caption: The acidic pathway of bile acid synthesis.

Liver X Receptor (LXR) Activation
26-Hydroxycholesterol is an endogenous ligand for Liver X Receptors (LXRs), which are

nuclear receptors that play a critical role in regulating cholesterol, fatty acid, and glucose

homeostasis.[11][12] Upon binding of 26-hydroxycholesterol, LXR forms a heterodimer with the
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Retinoid X Receptor (RXR). This complex then binds to LXR response elements (LXREs) in the

promoter regions of target genes, modulating their transcription.[13][14] This leads to the

expression of genes involved in reverse cholesterol transport, such as ABCA1 and ABCG1.[11]

26-Hydroxycholesterol
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Caption: LXR activation by 26-Hydroxycholesterol.

Conclusion
(25RS)-26-Hydroxycholesterol-d4 is an indispensable tool for researchers studying the roles

of oxysterols in health and disease. Its use as an internal standard enables the precise and

accurate quantification of endogenous 26-hydroxycholesterol, providing valuable insights into

the regulation of cholesterol metabolism, bile acid synthesis, and LXR-mediated signaling
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pathways. The methodologies and data presented in this guide offer a comprehensive resource

for the effective utilization of this important research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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